Cas no 2229462-89-7 (2-(3-methoxy-2-methylphenyl)acetaldehyde)

• Product Name: 2-(3-methoxy-2-methylphenyl)acetaldehyde
• CAS No: 2229462-89-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 5850245
• PubChem ID: 144630578
• Update Time: 2025-08-03

2-(3-methoxy-2-methylphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-2-methylphenyl)acetaldehyde
• EN300-1764209
• 2229462-89-7

• Inchi： 1S/C10H12O2/c1-8-9(6-7-11)4-3-5-10(8)12-2/h3-5,7H,6H2,1-2H3
• InChI Key： WBVGPOAOIBVIHD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(CC=O)=C1C

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(3-methoxy-2-methylphenyl)acetaldehyde

Professional Introduction to Compound with CAS No. 2229462-89-7 and Product Name: 2-(3-methoxy-2-methylphenyl)acetaldehyde

The compound with the CAS number 2229462-89-7 and the product name 2-(3-methoxy-2-methylphenyl)acetaldehyde is a significant molecule in the field of chemical biology and pharmaceutical research. This compound, featuring a unique aromatic aldehyde structure, has garnered attention due to its potential applications in drug discovery and synthetic chemistry. The presence of both a methoxy group and a methyl group on the phenyl ring introduces specific electronic and steric properties that make it a valuable intermediate in the development of novel therapeutic agents.

In recent years, the exploration of aromatic aldehydes as pharmacophores has expanded considerably, driven by their ability to interact with biological targets in diverse ways. The specific substitution pattern of 2-(3-methoxy-2-methylphenyl)acetaldehyde positions it as a promising candidate for further investigation. Its structural features suggest potential utility in the synthesis of small molecules that modulate biological pathways relevant to neurological disorders, inflammation, and metabolic diseases. The methoxy group, in particular, can influence the compound's solubility and metabolic stability, while the aldehyde functionality provides a reactive site for further derivatization.

Current research in medicinal chemistry increasingly emphasizes the importance of structurally diverse compounds in addressing complex diseases. The 2-(3-methoxy-2-methylphenyl)acetaldehyde molecule aligns with this trend, offering a scaffold that can be modified to enhance binding affinity and selectivity for target proteins. For instance, studies have demonstrated that aromatic aldehydes can serve as key components in the development of kinase inhibitors, which are critical in treating cancers and inflammatory conditions. The combination of electronic effects from the methoxy and methyl groups may fine-tune the compound's interaction with enzymes, making it an attractive starting point for structure-activity relationship (SAR) studies.

Advances in computational chemistry have further facilitated the investigation of such compounds. Molecular modeling techniques allow researchers to predict how 2-(3-methoxy-2-methylphenyl)acetaldehyde might bind to biological targets, providing insights into its potential pharmacological activity. These predictions are often validated through experimental studies, where the compound is tested for its ability to modulate biological pathways in vitro or in vivo. The integration of computational and experimental approaches has significantly accelerated the drug discovery process, enabling more efficient identification of lead compounds.

One notable application of 2-(3-methoxy-2-methylphenyl)acetaldehyde is in the synthesis of chiral auxiliaries or ligands used in asymmetric catalysis. The presence of stereocenters adjacent to functional groups like aldehydes can be leveraged to produce enantiomerically pure compounds, which are often required for pharmaceutical applications due to their improved efficacy and reduced side effects. Researchers have explored using this compound as a precursor in the development of catalysts that facilitate reactions such as hydrogenation or oxidation, which are pivotal in industrial chemical processes.

The role of 2-(3-methoxy-2-methylphenyl)acetaldehyde extends beyond its direct use as a pharmaceutical intermediate; it also serves as a building block for more complex molecules. By incorporating this compound into larger scaffolds, chemists can create novel derivatives with tailored properties. For example, its aldehyde group can react with nucleophiles to form imines or Schiff bases, which have been shown to exhibit antimicrobial and anti-inflammatory activities. Such derivatives may open new avenues for therapeutic intervention in areas where existing treatments are limited.

In conclusion, 2-(3-methoxy-2-methylphenyl)acetaldehyde (CAS No. 2229462-89-7) represents a versatile and promising compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration, particularly in the development of drugs targeting neurological disorders, inflammation, and metabolic diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in both academic and industrial settings.